Cas no 42027-23-6 (Pentane-2,3-diol)
Pentane-2,3-diol structure
Product Name:Pentane-2,3-diol
CAS No:42027-23-6
MF:C5H12O2
MW:104.147582054138
MDL:MFCD00474530
CID:2668669
PubChem ID:123505
Update Time:2025-04-21
Pentane-2,3-diol Chemical and Physical Properties
Names and Identifiers
-
- pentane-2,3-diol
- 2,3-Pentanediol
- XLMFDCKSFJWJTP-UHFFFAOYSA-N
- methyl butane 2,3-diol
- Z2442103065
- CS-0243433
- NS00056619
- EN300-263649
- MFCD00474530
- SCHEMBL37839
- AKOS022504354
- D93064
- 42027-23-6
- EINECS 255-632-1
- Z1251352132
- AS-56713
- SY047542
- DTXSID20871390
- Pentane-2,3-diol
-
- MDL: MFCD00474530
- Inchi: 1S/C5H12O2/c1-3-5(7)4(2)6/h4-7H,3H2,1-2H3
- InChI Key: XLMFDCKSFJWJTP-UHFFFAOYSA-N
- SMILES: OC(CC)C(C)O
Computed Properties
- Exact Mass: 104.084
- Monoisotopic Mass: 104.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 45.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 0.3
Experimental Properties
- Density: 0.9798
- Melting Point: 50.86°C (estimate)
- Boiling Point: 209.24°C (rough estimate)
- Flash Point: 90.4°C
- Refractive Index: 1.4412
Pentane-2,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P906917-1g |
pentane-2,3-diol |
42027-23-6 | 95% | 1g |
4,049.10 | 2021-05-17 | |
| eNovation Chemicals LLC | D756448-1g |
Pentane-2,3-diol |
42027-23-6 | 95% | 1g |
$190 | 2024-06-07 | |
| TRC | B510650-500mg |
pentane-2,3-diol |
42027-23-6 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B510650-1g |
pentane-2,3-diol |
42027-23-6 | 1g |
$ 115.00 | 2023-04-18 | ||
| TRC | B510650-5g |
pentane-2,3-diol |
42027-23-6 | 5g |
$ 287.00 | 2023-04-18 | ||
| TRC | B510650-10mg |
pentane-2,3-diol |
42027-23-6 | 10mg |
$ 86.00 | 2023-09-08 | ||
| TRC | B510650-50mg |
pentane-2,3-diol |
42027-23-6 | 50mg |
$ 282.00 | 2023-09-08 | ||
| TRC | B510650-100mg |
pentane-2,3-diol |
42027-23-6 | 100mg |
$ 414.00 | 2023-09-08 | ||
| Ambeed | A1083933-100mg |
Pentane-2,3-diol |
42027-23-6 | 95% | 100mg |
$156.0 | 2025-02-21 | |
| Ambeed | A1083933-250mg |
Pentane-2,3-diol |
42027-23-6 | 95% | 250mg |
$260.0 | 2025-02-21 |
Pentane-2,3-diol Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
42027-23-6 (Pentane-2,3-diol) Related Products
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- 6920-24-7(1,2-Dihydroxyhexadecane)
- 62593-33-3(3,4-Heptanediol)
- 69380-67-2(1,2,9,10-Decanetetrol)
- 60742-66-7(1,2-Docosanediol)
- 3710-31-4(1,2-Heptanediol)
- 30572-96-4(1,2-Cyclodecanediol,(1R,2S)-rel-)
- 33968-47-7(1,2-Pentadecanediol)
- 21129-09-9(1,2-Dihydroxytetradecane)
- 61229-00-3(1,2-Heptanediol, (2S)-)
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